Cas no 939756-01-1 ( )

• Product Name: &nbsp
• CAS No: 939756-01-1
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• CID: 870480
• PubChem ID: 16244179
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzyl)-1H-indazol-5-amine
• 1H-Indazol-5-amine, 1-[(4-chlorophenyl)methyl]-
• 1-[(4-Chlorophenyl)methyl]-1H-indazol-5-amine
• 1h-indazol-5-amine,1-[(4-chlorophenyl)methyl]-
• 1-[(4-chlorophenyl)methyl]indazol-5-amine
• 939756-01-1
• TQP1118
•  

• MDL： MFCD09026348
• Inchi： 1S/C14H12ClN3/c15-12-3-1-10(2-4-12)9-18-14-6-5-13(16)7-11(14)8-17-18/h1-8H,9,16H2
• InChI Key： UHLQDWIPPQAEMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2C=CC(=CC=2C=N1)N

Computed Properties

• Exact Mass: 257.0719751g/mol
• Monoisotopic Mass: 257.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų